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Compound of Interest

2,6-Bis(chloromethyl)pyridine
Compound Name:
hydrochloride

Cat. No.: B179293

Technical Guide: 2,6-Bis(chloromethyl)pyridine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Bis(chloromethyl)pyridine
hydrochloride, a versatile reagent in organic and medicinal chemistry. This document outlines
its chemical properties, synthesis, and key applications, with a focus on its role in
pharmaceutical and chemical research.

Core Compound Information

Chemical Identity:

e Name: 2,6-Bis(chloromethyl)pyridine hydrochloride
« CAS Number: 55422-79-2[1]

e Molecular Formula: C7HsCIsN[1]

e Molecular Weight: 212.50 g/mol [1]

Structure:
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Physicochemical and Safety Data

A summary of the key quantitative properties and safety information for 2,6-
Bis(chloromethyl)pyridine hydrochloride is presented in the table below for easy reference.

Property Value Source(s)
Molecular Weight 212.50 g/mol [1]
CAS Number 55422-79-2 [1]
Molecular Formula C7HsCIsN [1]
Melting Point 73-78°C [1]
Density 1.275 g/cm3 [1]
Purity (Commercial Grades) >98% [1]

Synthesis and Experimental Protocols

2,6-Bis(chloromethyl)pyridine hydrochloride is primarily synthesized from 2,6-lutidine. The
process involves oxidation followed by chlorination. A general experimental protocol is detailed
below.

Multi-step Synthesis from 2,6-Lutidine

This synthetic pathway involves the conversion of 2,6-lutidine to 2,6-pyridinedicarboxylic acid,
which is then esterified, reduced, and finally chlorinated to yield the target compound.

Step 1: Oxidation of 2,6-Lutidine to 2,6-Pyridinedicarboxylic Acid[2][3]

Add 21.4 g (0.2 mol) of 2,6-lutidine and 150 ml of water to a 250 ml flask.

Heat the mixture to 80°C.

Add 126.4 g (0.8 mol) of potassium permanganate in batches, maintaining the temperature
at 75-80°C with stirring for 35 minutes.

Monitor the reaction completion using thin-layer chromatography.
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e Once the reaction is complete, adjust the pH of the reaction solution to 3 using 2 mol/l
hydrochloric acid.

» Cool the reaction solution to 20°C to precipitate the 2,6-pyridinedicarboxylic acid.
Step 2: Esterification to Dimethyl 2,6-pyridinedicarboxylate[2]

o React the obtained 2,6-pyridinedicarboxylic acid with 16 g (0.5 mol) of methanol in the
presence of concentrated sulfuric acid to produce dimethyl 2,6-pyridinedicarboxylate.

Step 3: Reduction to 2,6-Bis(hydroxymethyl)pyridine

o The dimethyl 2,6-pyridinedicarboxylate is dissolved in a suitable solvent and reduced to 2,6-
bis(hydroxymethyl)pyridine.

Step 4: Chlorination to 2,6-Bis(chloromethyl)pyridine hydrochloride

e The 2,6-bis(hydroxymethyl)pyridine is then reacted with a chlorinating agent, such as thionyl
chloride, to yield the final product, 2,6-Bis(chloromethyl)pyridine hydrochloride.

Below is a visual representation of the general synthesis workflow.
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Synthesis Workflow of 2,6-Bis(chloromethyl)pyridine hydrochloride
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Caption: General synthesis workflow for 2,6-Bis(chloromethyl)pyridine hydrochloride.
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Applications in Research and Development

2,6-Bis(chloromethyl)pyridine hydrochloride is a key building block in organic synthesis due
to its two reactive chloromethyl groups, which are susceptible to nucleophilic substitution.[1]
This reactivity makes it a valuable intermediate in the production of a wide range of
compounds.

Pharmaceutical Synthesis

This compound serves as a precursor in the synthesis of various pharmaceuticals. It is an
important intermediate for drugs, including those for cardiovascular conditions.[1] Its utility also
extends to the development of potential anti-cancer agents.[4] The hydrochloride form is often
preferred in drug formulations for its improved solubility and stability.[1]

Agrochemical Industry

In the agricultural sector, 2,6-Bis(chloromethyl)pyridine is used in the synthesis of pesticides,
herbicides, and fungicides to help protect crops.[5][6]

Organic and Materials Chemistry

Its applications in organic synthesis are extensive. It is used in the preparation of:

Ligands for Catalysis: It is a precursor for ligands, such as azidomethyl derivatives, used in
catalysis.[1]

» Palladocycles: It serves as a building block for palladocycles.[1]

e Fluorescent Chemosensors: It has been used in the synthesis of sensitive fluorescent
chemosensors for detecting ions like Hg?*.

e Pincer Ligands: It is used in the preparation of carbene pincer ligands for palladium
complexes.

The logical relationship of its applications is illustrated in the diagram below.
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Applications of 2,6-Bis(chloromethyl)pyridine hydrochloride
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Caption: Key application areas stemming from 2,6-Bis(chloromethyl)pyridine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2,6-Bis(chloromethyl)pyridine hydrochloride CAS
number and molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179293#2-6-bis-chloromethyl-pyridine-hydrochloride-
cas-number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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